Isopropyl 3-(chloromethyl)benzoate

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: propan-2-yl 3-(chloromethyl)benzoate
• InChI: InChI=1S/C11H13ClO2/c1-8(2)14-11(13)10-5-3-4-9(6-10)7-12/h3-6,8H,7H2,1-2H3
• InChI Key: HLKNQOLUPARBBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC=CC(=C1)CCl

Description

Isopropyl 3-(chloromethyl)benzoate is a useful research compound. Its molecular formula is C11H13ClO2 and its molecular weight is 212.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Isopropyl 3-(chloromethyl)benzoate 13b was prepared by reacting 3-(chloromethyl)benzoic acid 23 with isopropanol according to the procedure described for the compound 13a in Example 17 (scheme 7). The benzoate 13b was isolated as colorless oil in 87% yield (1.85 g). 1H NMR (400 MHz, CDCl3): δ 1.37 (6H, m); 4.62 (2H, s); 5.27 (2H, m); 7.43 (1H, m); 7.57 (1H, broad d); 7.98 (1H, broad d); 8.04 (1H, s).